Cas no 1309562-47-7 (benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate)

• Product Name: benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate
• CAS No: 1309562-47-7
• MF: C₂₁H₂₅NO₅S
• MW: 403.491904973984
• CID: 4582711
• Update Time: 2025-07-19

benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate

• Inchi： 1S/C21H25NO5S/c1-17-10-12-20(13-11-17)28(24,25)27-16-19-9-5-6-14-22(19)21(23)26-15-18-7-3-2-4-8-18/h2-4,7-8,10-13,19H,5-6,9,14-16H2,1H3
• InChI Key： VFRLPOGVCQNZJM-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1COS(C1=CC=C(C)C=C1)(=O)=O

Additional information on benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate

Benzyl 2-((Tosyloxy)methyl)piperidine-1-carboxylate (CAS No. 1309562-47-7): A Comprehensive Overview

Benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate (CAS No. 1309562-47-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as Bn-2-TOMePip-CO2Bn, is a valuable intermediate in the synthesis of complex molecules and drug candidates. Its unique structural features and reactivity make it an essential building block in the development of novel therapeutic agents.

The chemical structure of benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate consists of a piperidine ring functionalized with a tosylate group and a benzyl ester. The tosylate group serves as a good leaving group, facilitating various substitution reactions, while the benzyl ester provides additional functionality for further derivatization. This combination of functional groups makes the compound highly reactive and useful in a wide range of synthetic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in neurodegenerative diseases. The researchers found that the tosyloxy group facilitated efficient coupling reactions, leading to high yields and purity of the final products.

In another notable application, benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate has been utilized in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing medications. A research team at a leading pharmaceutical company reported that by incorporating this compound into their prodrug design, they were able to achieve enhanced solubility and bioavailability, thereby improving the therapeutic efficacy of the drug.

The versatility of benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate extends beyond its use as an intermediate. It has also been explored for its potential as a chiral ligand in asymmetric catalysis. Studies have shown that this compound can effectively promote enantioselective reactions, making it a valuable tool for synthesizing optically active compounds with high enantiomeric excess.

From a safety and regulatory perspective, benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and disposal procedures.

In conclusion, benzyl 2-((tosyloxy)methyl)piperidine-1-carboxylate (CAS No. 1309562-47-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As ongoing research continues to uncover new applications and improvements in synthetic methods, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.